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Compound of Interest

Compound Name: N-Propylaniline

Cat. No.: B1293793 Get Quote

This document provides essential safety, logistical, and disposal procedures for N-
Propylaniline, tailored for researchers, scientists, and drug development professionals.

Adherence to these guidelines is crucial for ensuring personnel safety and environmental

protection.

Immediate Safety Precautions and Handling
N-Propylaniline is a hazardous chemical that requires careful handling in a controlled

laboratory environment.[1] It is harmful if swallowed, inhaled, or comes into contact with skin,

and can cause skin and eye irritation.[1][2][3] Furthermore, it is classified as a combustible

liquid and may cause damage to organs through prolonged or repeated exposure.[3]

Personal Protective Equipment (PPE): When handling N-Propylaniline, the following PPE is

mandatory:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][4]

Skin Protection: A lab coat or chemical-resistant apron, along with appropriate protective

gloves (e.g., Butyl rubber, Viton™), must be worn to prevent skin exposure.[1][5]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[4] If ventilation is insufficient or there is a risk of inhalation, a NIOSH-

approved respirator with an organic vapor cartridge is necessary.[1][4]
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Safe Handling Practices:

Avoid breathing vapors, mists, or gas.[2][3]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke in areas where N-Propylaniline is handled or stored.[2][3]

Store containers tightly closed in a cool, dry, and well-ventilated place, away from

incompatible materials such as acids and strong oxidizing agents.[1][2][4]

Keep the chemical away from heat, sparks, and open flames.[3]

Quantitative Data: Physical and Chemical Properties
Understanding the properties of N-Propylaniline is essential for its safe handling and disposal.

Property Value

Appearance Amber Liquid[1]

Molecular Formula C₉H₁₃N

Molecular Weight 135.21 g/mol

Boiling Point 224 - 226 °C (435.2 - 438.8 °F) @ 760 mmHg[1]

Flash Point 103 °C (217.4 °F)[1]

Specific Gravity 0.910[1]

Vapor Density 4.66[1]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is required to contain the material and

prevent exposure.

Step-by-Step Spill Cleanup Procedure:
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Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area.[5] Ensure the area is well-ventilated, and remove all sources of ignition.[2][4][5]

Wear Appropriate PPE: Before addressing the spill, don the full PPE as described in Section

1.

Containment: For liquid spills, contain the material using an inert absorbent such as

vermiculite, dry sand, or earth.[5] Do not use combustible materials like sawdust.[5]

Collection: Carefully sweep up or collect the absorbed material and place it into a suitable,

closed, and chemically compatible container clearly labeled for hazardous waste.[1][2][5]

Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a

thorough rinse with water. All cleaning materials and rinse water must also be collected and

treated as hazardous waste.[5]

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) officer

immediately.[5]

N-Propylaniline Disposal Plan
The disposal of N-Propylaniline and any contaminated materials must be managed as

hazardous waste. Under no circumstances should this chemical be disposed of down the drain

or in regular municipal trash.[4][5]

Operational Disposal Protocol:

Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste and must consult local, regional, and

national regulations for complete and accurate classification.[1]

Waste Segregation: Keep N-Propylaniline waste separate from other chemical waste

streams to avoid incompatible mixtures. This includes contaminated lab supplies (e.g.,

gloves, absorbent pads, glassware).

Containerization: Collect liquid N-Propylaniline waste in a designated, leak-proof, and

sealable container. Ensure the container is compatible with the chemical.
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Labeling: Clearly label the hazardous waste container with the words "Hazardous Waste,"

the full chemical name "N-Propylaniline," and an accurate description of its contents and

associated hazards.[5]

Storage: Store waste containers in a designated and secure satellite accumulation area.[5]

This area should be cool, dry, well-ventilated, and equipped with secondary containment to

manage potential leaks.[5]

Final Disposal: Arrange for a licensed hazardous waste disposal contractor to pick up the

waste.[5] All disposal must occur at an approved waste disposal plant in accordance with all

applicable regulations.[1][3][5] Empty containers should be triple-rinsed (with the rinsate

collected as hazardous waste) before being offered for recycling or reconditioning.[2]

Experimental Protocol: Waste Neutralization (Pre-
treatment)
Disclaimer: The following is a general protocol for neutralization as a potential pre-treatment

step. This procedure should only be performed if permitted by your institution's EHS

department and local hazardous waste regulations. It is not a substitute for disposal by a

licensed contractor.

Objective: To neutralize small quantities of N-Propylaniline waste as a pre-treatment step

before collection. Aniline compounds are basic and can be neutralized by acids. However, they

are incompatible with strong oxidizing agents and acids, so this must be done with extreme

caution, typically with dilute acid.[1] A safer approach for small quantities mentioned in one

safety data sheet involves neutralization with lime milk or soda.[1]

Methodology for Neutralization with Lime Milk (Calcium Hydroxide):

Work in a chemical fume hood with appropriate PPE.

For every 1 part of N-Propylaniline waste, slowly and carefully add a prepared saturated

solution of lime milk (calcium hydroxide) or a solution of soda ash (sodium carbonate) while

stirring gently in a suitable container.

Monitor the pH of the solution. The goal is to bring the pH closer to neutral (pH 7).
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The reaction may generate heat; proceed slowly and cool the container if necessary.

Once neutralized, the resulting mixture must still be collected, labeled, and disposed of as

hazardous waste through a licensed contractor. Do not let this chemical enter the

environment.[1]

Logical Workflow for N-Propylaniline Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper management and disposal of N-Propylaniline.
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Caption: Workflow for the safe handling and disposal of N-Propylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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